Cas no 2228494-28-6 (5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228494-28-6
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 6069901
• PubChem ID: 165971239
• Update Time: 2025-06-12

5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• 2228494-28-6
• EN300-1979341

• Inchi： 1S/C10H10ClNO4/c1-15-7-3-5(11)2-6(9(7)13)8-4-12-10(14)16-8/h2-3,8,13H,4H2,1H3,(H,12,14)
• InChI Key： SMKVXTZJZWJUKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1CNC(=O)O1)O)OC

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228494-28-6)

5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates a 5-chloro-2-hydroxy-3-methoxyphenyl substituent, which contributes to its distinct chemical properties and reactivity. The presence of both hydroxyl and methoxy functional groups enhances its potential for further chemical modifications, making it a valuable scaffold for synthetic chemists.

The CAS number 2228494-28-6 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. The oxazolidinone ring itself is a key pharmacophore in many bioactive molecules, known for its ability to stabilize pharmacologically relevant intermediates and active pharmaceutical ingredients (APIs). This structural motif is particularly favored in the development of antimicrobial, antiviral, and anti-inflammatory agents, owing to its favorable interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one as a lead compound for novel therapeutic entities. Researchers have been exploring its potential in modulating enzyme activity and receptor binding affinity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The 5-chloro substituent plays a crucial role in enhancing binding interactions by participating in hydrogen bonding or hydrophobic interactions with target proteins.

The hydroxy and methoxy groups on the aromatic ring further contribute to the compound's versatility. These functional moieties can be selectively modified through various chemical reactions, such as etherification or esterification, to tailor the pharmacokinetic properties of the final drug candidate. Additionally, the oxazolidinone ring provides a rigid scaffold that can be optimized for better solubility and metabolic stability, critical factors in drug development.

In clinical research, 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one has been investigated for its potential therapeutic applications in infectious diseases. Preliminary studies suggest that certain analogs of this compound exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria. This is attributed to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of this molecule make it an attractive candidate for further development into novel antibiotics or antiseptics.

The synthesis of 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the oxazolidinone ring followed by functional group interconversions to introduce the desired substituents at specific positions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, virtual screening techniques have been employed to identify promising derivatives of 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one based on their predicted binding affinities to biological targets. Molecular docking simulations have revealed that modifications at the chloro, hydroxy, and methoxy positions can significantly enhance potency and selectivity. Such computational approaches accelerate the drug discovery process by allowing rapid evaluation of large chemical libraries without the need for extensive experimental trials.

The pharmacological profile of this compound is further enriched by its ability to cross biological membranes due to its lipophilic nature balanced by polar functional groups. This property is essential for achieving adequate bioavailability following oral administration or other routes of delivery. Additionally, preclinical studies have assessed its toxicity profile using various in vitro and in vivo models, providing valuable data on safety margins before human trials commence.

Future research directions may explore the incorporation of this scaffold into libraries of fragment-based compounds (FBLs) or structure-based drug design (SBDD) campaigns. The oxazolidinone core offers a privileged structure that can be further diversified through combinatorial chemistry or biocatalytic methods. Such strategies aim to uncover novel molecular entities with improved pharmacological profiles compared to existing therapies.

The regulatory landscape also plays a critical role in advancing compounds like 5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one into clinical practice. Compliance with guidelines set forth by agencies such as the FDA or EMA ensures that new drugs meet stringent quality control standards before reaching patients. Collaborative efforts between academia and industry are essential for bridging gaps between laboratory discoveries and market-ready therapeutics.

In conclusion,5-(5-chloro-2-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228494-28-6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. Ongoing studies continue to uncover new avenues for therapeutic intervention across multiple disease areas while adhering to principles of sustainability and innovation in drug development.